2-(4-ethoxyphenyl)-N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-[2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C23H21FN4O3/c1-3-31-17-7-4-15(5-8-17)12-22(29)26-19-13-16(6-9-18(19)24)20-14-28-21(25-20)10-11-23(27-28)30-2/h4-11,13-14H,3,12H2,1-2H3,(H,26,29)
• InChI Key: FABNTJATNVAMGV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=C(C=CC(=C2)C3=CN4C(=N3)C=CC(=N4)OC)F
• Molecular Formula: C23H21FN4O3
• Molecular Weight: 420.4 g/mol
• CAS No.: 955543-51-8

Description

2-(4-ethoxyphenyl)-N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)acetamide is a high-purity synthetic compound designed for pharmaceutical and biochemical research. This acetamide derivative features a complex molecular architecture comprising an imidazo[1,2-b]pyridazine scaffold linked to an ethoxyphenylacetamide group through a fluorinated phenyl bridge. The strategic incorporation of methoxy and ethoxy substituents, along with the fluorine atom, imparts specific electronic properties and potential bioactivity to the molecule. The compound's structural framework shares characteristics with various biologically active molecules documented in chemical databases and patent literature . Researchers can utilize this chemical as a key intermediate in medicinal chemistry programs, particularly in the development of targeted therapies. Its molecular scaffold is representative of structures investigated for potential interactions with enzymatic systems and cellular receptors . The presence of the imidazopyridazine moiety suggests potential application in neuroscience research or oncology investigations, as similar heterocyclic systems have been explored for these purposes . This product is provided as a characterized solid with documented purity profiles suitable for research applications. Researchers should conduct thorough characterization and biological evaluation to determine the compound's specific properties and potential applications in their experimental systems. Strict adherence to safe laboratory practices is essential when handling this material. This product is designated For Research Use Only and is not intended for diagnostic or therapeutic applications in humans or animals.

Biological Activity

2-(4-ethoxyphenyl)-N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)acetamide is a complex organic compound with potential applications in medicinal chemistry. Its molecular structure incorporates various functional groups that suggest possible interactions with biological targets, making it a candidate for further pharmacological studies. The compound's molecular formula is C22H24FN4O3, with a molecular weight of approximately 420.4 g/mol .

Structural Characteristics

The compound features:

• Ethoxy-substituted phenyl group
• Fluoro-substituted phenyl moiety
• Methoxyimidazo[1,2-b]pyridazin-2-yl component

These structural elements contribute to its chemical reactivity and biological activity, positioning it within the class of acetamides that contain aromatic and heterocyclic moieties .

Biological Activity Overview

Research into the biological activity of this compound is still emerging, but preliminary findings indicate several potential pharmacological effects:

Antiviral Activity

Initial studies suggest that compounds similar to 2-(4-ethoxyphenyl)-N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)acetamide may exhibit antiviral properties. For instance, related compounds targeting viral replication mechanisms have shown promise in inhibiting SARS-CoV-2 replication by interfering with RNA-dependent RNA polymerase (RdRp) activity .

Antimicrobial Properties

The presence of fluorine and methoxy groups may enhance the compound's lipophilicity and metabolic stability, potentially increasing its efficacy against various microbial pathogens. Compounds with similar structural motifs have demonstrated moderate antimicrobial activity .

Anticonvulsant Potential

Research into related acetamide derivatives has highlighted their anticonvulsant properties in animal models. These studies suggest that structural modifications can significantly influence biological activity, particularly in relation to seizure models .

The precise mechanism of action for 2-(4-ethoxyphenyl)-N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)acetamide is not fully elucidated. However, it is hypothesized that the compound may bind to specific enzymes or receptors, modulating their activity and leading to various biological effects. This interaction could be pivotal in its antiviral and antimicrobial activities .

Case Studies and Research Findings

Several studies have investigated the biological activities of structurally similar compounds:

Study	Compound Tested	Findings
	N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-acetamide	Demonstrated potential antiviral activity against SARS-CoV-2 RdRp
	N-phenyl-acetamides	Showed anticonvulsant activity in animal models; structural variations influenced efficacy
	3-Fluoro-N-(4-methoxyphenyl)benzamide	Exhibited moderate antimicrobial activity; highlights importance of functional groups

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The following table summarizes key structural and molecular differences between the target compound and its analogs:

Compound Name	Amide Type	Substituents on Amide/Phenyl Rings	Molecular Formula	Molecular Weight	Key Features	Source
2-(4-Ethoxyphenyl)-N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)acetamide	Acetamide	4-Ethoxyphenyl; 2-fluoro-imidazopyridazine	C23H20FN5O3*	~402*	High lipophilicity from ethoxy	—
N-(2-Fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-4-methylbenzamide	Benzamide	4-Methylbenzoyl; 2-fluoro-imidazopyridazine	C21H17FN4O2	376.4	Compact structure with methyl group
3,4-Difluoro-N-[2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]benzamide	Benzamide	3,4-Difluorobenzoyl; 2-fluoro-imidazopyridazine	C20H13F3N4O2	398.34	Enhanced electronegativity
3-(2-Fluoro-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-1-(2-methylphenyl)urea	Urea	2-Methylphenylurea; 2-fluoro-imidazopyridazine	C21H18FN5O2	391.4	Hydrogen-bonding capability

*Hypothetical formula and weight based on structural similarity to (C23H22N4O3, 402.4) .

Key Observations

Amide vs.

Substituent Effects :

• The 4-ethoxyphenyl group in the target compound increases lipophilicity, which may enhance membrane permeability but reduce aqueous solubility.
• Fluorine atoms (e.g., 3,4-difluoro in ) improve metabolic stability and electronegativity, favoring interactions with hydrophobic enzyme pockets .

Heterocyclic Variations :

• Imidazopyridazine cores are conserved across all compounds, suggesting a shared mechanism of action (e.g., kinase inhibition). Modifications to adjacent groups (e.g., methoxy in vs. ethoxy in the target) fine-tune steric and electronic properties .